Cas no 85606-56-0 (Cyclohexanepropanal, β-oxo-)
Cyclohexanepropanal, β-oxo-, is a cyclic ketone-aldehyde compound with a molecular formula of C9H14O2. It features a cyclohexane ring substituted with a propionaldehyde group bearing a β-oxo (keto) functionality. This structure imparts reactivity as both an aldehyde and a ketone, making it a versatile intermediate in organic synthesis, particularly for cyclization and condensation reactions. Its balanced polarity and stability under mild conditions facilitate applications in pharmaceuticals, fragrances, and specialty chemicals. The β-oxo group enhances its utility in nucleophilic additions and enolate formations, while the cyclohexane backbone contributes to steric control in stereoselective syntheses. Suitable for controlled reactions requiring selective carbonyl reactivity.
Cyclohexanepropanal, β-oxo- structure
Product Name:Cyclohexanepropanal, β-oxo-
CAS No:85606-56-0
MF:C9H14O2
MW:154.206263065338
CID:5225031
PubChem ID:21548091
Update Time:2025-10-15
Cyclohexanepropanal, β-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanal, β-oxo-
-
- Inchi： 1S/C9H14O2/c10-7-6-9(11)8-4-2-1-3-5-8/h7-8H,1-6H2
- InChI Key： OXDYDTFKILUZMH-UHFFFAOYSA-N
- SMILES： C1CCC(C(CC=O)=O)CC1
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
Cyclohexanepropanal, β-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-70193-0.05g |
3-cyclohexyl-3-oxopropanal |
85606-56-0 | 0.05g |
$159.0 | 2023-05-31 |
Cyclohexanepropanal, β-oxo- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
85606-56-0 (Cyclohexanepropanal, β-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
